ethyl 2-[4-(2-hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 2-[4-(2-hydroxyethyl)-5-methyl-3-oxo-1H-pyrazol-2-yl]-6-oxo-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C13H16N4O5/c1-3-22-12(21)9-6-14-13(15-10(9)19)17-11(20)8(4-5-18)7(2)16-17/h6,16,18H,3-5H2,1-2H3,(H,14,15,19)
• InChI Key: RCXSBHWDDVYRDS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(NC1=O)N2C(=O)C(=C(N2)C)CCO
• Molecular Formula: C13H16N4O5
• Molecular Weight: 308.29 g/mol
• CAS No.: 210417-17-7

Description

Ethyl 2-[4-(2-hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate is a useful research compound. Its molecular formula is C13H16N4O5 and its molecular weight is 308.294. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Research has demonstrated the synthesis of complex heterocyclic systems derived from compounds similar to ethyl 2-[4-(2-hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate. For instance, Youssef et al. (2011) detailed the preparation and reactions of 2‐methyl‐7‐(3‐methyl‐5‐oxo‐1‐phenyl‐2‐pyrazolin‐4‐yl)‐5‐arylthiazolo[3,2‐a]‐pyrimido[4,5‐d]oxazin‐4(5H)‐one, revealing its transformation into related heterocyclic systems with notable biocidal properties against various microorganisms (Youssef et al., 2011). Similarly, Sherif et al. (1993) discussed a convenient synthesis pathway for thiazolopyrimidines and other heterocycles, demonstrating the chemical flexibility and utility of these pyrimidine derivatives in generating structurally diverse compounds (Sherif et al., 1993).

Biological Activities and Applications

The synthesized compounds have shown promising biological activities, highlighting their potential in drug development. The antimicrobial evaluation of new pyrimidine derivatives by Farag et al. (2008) underscores the therapeutic potential of these compounds against a variety of microbial pathogens (Farag et al., 2008). Furthermore, Kumar et al. (2017) synthesized pyrano[2,3-d]pyrimidine-4-one–3-phenylisoxazole hybrids, which exhibited good to excellent antibacterial activity, providing insights into the design of new antimicrobial agents (Kumar et al., 2017).